Cas no 4108-89-8 (azepane-1-sulfonamide)

Azepane-1-sulfonamide is a sulfonamide derivative featuring a seven-membered azepane ring, which confers unique structural and reactivity properties. This compound is of interest in medicinal chemistry and organic synthesis due to its potential as a versatile intermediate or pharmacophore. The sulfonamide group enhances stability and provides opportunities for further functionalization, while the azepane ring offers conformational flexibility, potentially improving binding affinity in biological systems. Its well-defined structure and synthetic accessibility make it a valuable scaffold for drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound's physicochemical properties can be fine-tuned for specific applications, balancing solubility and permeability.
azepane-1-sulfonamide structure
azepane-1-sulfonamide structure
Product Name:azepane-1-sulfonamide
CAS No:4108-89-8
MF:C6H14N2O2S
MW:178.252560138702
CID:852174
PubChem ID:192792
Update Time:2025-10-29

azepane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-Sulfamoylhexahydroazepine
    • 1H-azepine-1-sulfonamide, hexahydro-
    • 1H-Azepine-1-sulfonamide,hexahydro-(7CI,8CI,9CI)
    • azepane-1-sulfonamide
    • CHEMBL165939
    • SaH-41-178
    • Sah 41-178
    • SCHEMBL2017488
    • Sah 41 178
    • Z300096516
    • AKOS000149463
    • N-sulfamoyl-hexahydro-azepine
    • 4108-89-8
    • DTXSID90194043
    • EN300-64169
    • G54243
    • BDBM50124172
    • DTXCID00116534
    • PD129791
    • CS-0253390
    • Inchi： 1S/C6H14N2O2S/c7-11(9,10)8-5-3-1-2-4-6-8/h1-6H2,(H2,7,9,10)
    • InChI Key： GOWDFSKVUJAHJJ-UHFFFAOYSA-N
    • SMILES： S(N)(N1CCCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 178.07772
  • Monoisotopic Mass: 178.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 63.4

azepane-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B408605-25mg
azepane-1-sulfonamide
 4108-89-8
25mg
 $ 70.00 2022-06-07
TRC
B408605-50mg
azepane-1-sulfonamide
 4108-89-8
50mg
 $ 95.00 2022-06-07
TRC
B408605-250mg
azepane-1-sulfonamide
 4108-89-8
250mg
 $ 365.00 2022-06-07
Chemenu
CM389313-1g
azepane-1-sulfonamide
 4108-89-8 95%+
1g
 $*** 2023-05-30
Chemenu
CM389313-5g
azepane-1-sulfonamide
 4108-89-8 95%+
5g
 $*** 2023-05-30
Chemenu
CM389313-10g
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 4108-89-8 95%+
10g
 $*** 2023-05-30
Enamine
EN300-64169-0.05g
azepane-1-sulfonamide
 4108-89-8 95%
0.05g
 $102.0 2023-06-14
Enamine
EN300-64169-0.1g
azepane-1-sulfonamide
 4108-89-8 95%
0.1g
 $151.0 2023-06-14
Enamine
EN300-64169-0.25g
azepane-1-sulfonamide
 4108-89-8 95%
0.25g
 $216.0 2023-06-14
Enamine
EN300-64169-0.5g
azepane-1-sulfonamide
 4108-89-8 95%
0.5g
 $340.0 2023-06-14

azepane-1-sulfonamide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4108-89-8)azepane-1-sulfonamide
Order Number:A1086608
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:27
Price ($):301.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:4108-89-8)azepane-1-sulfonamide
A1086608
Purity:99%
Quantity:1g
Price ($):301.0
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